Cas no 114725-00-7 (1,3-dimethyl-3-Pyrrolidinecarboxylic acid methyl ester)

• Product Name: 1,3-dimethyl-3-Pyrrolidinecarboxylic acid methyl ester
• CAS No: 114725-00-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD26127438
• CID: 1065563
• PubChem ID: 14158888
• Update Time: 2025-11-02

1,3-dimethyl-3-Pyrrolidinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-3-Pyrrolidinecarboxylic acid methyl ester
• methyl 1,3-dimethylpyrrolidine-3-carboxylate
• Methyl 1,3-diMethyl-3-pyrrolidinecarboxylate
• DTXSID10556780
• AS-41101
• 3-Pyrrolidinecarboxylic acid, 1,3-dimethyl-, methyl ester
• MFCD26127438
• CS-0451777
• AKOS022175014
• SCHEMBL5524930
• DA-20238
• 114725-00-7
• Methyl1,3-dimethylpyrrolidine-3-carboxylate

• MDL： MFCD26127438
• Inchi： 1S/C8H15NO2/c1-8(7(10)11-3)4-5-9(2)6-8/h4-6H2,1-3H3
• InChI Key： AJHMLHHIBYJZNW-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CN(C)CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,3-dimethyl-3-Pyrrolidinecarboxylic acid methyl ester

Recent Advances in the Study of 1,3-Dimethyl-3-Pyrrolidinecarboxylic Acid Methyl Ester (CAS: 114725-00-7)

The compound 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester (CAS: 114725-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolidine core and ester functionality, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing new insights into its utility as a versatile building block in pharmaceutical development.

One of the key advancements in the study of this compound involves its role as an intermediate in the synthesis of bioactive molecules. Researchers have developed novel synthetic routes to produce 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester with high yield and purity, leveraging modern catalytic techniques such as asymmetric hydrogenation and enzymatic resolution. These methods not only improve the efficiency of production but also enable the generation of enantiomerically pure forms, which are crucial for the development of chiral drugs.

In addition to its synthetic applications, recent investigations have explored the biological activities of 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester and its derivatives. Preliminary studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Further pharmacological evaluations are underway to elucidate its mechanism of action and optimize its therapeutic profile.

The structural versatility of 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester has also been highlighted in recent research. By introducing various substituents at different positions of the pyrrolidine ring, scientists have created a library of analogs with diverse biological activities. Some of these analogs have demonstrated enhanced binding affinity to specific protein targets, opening new avenues for the design of targeted therapies. Computational modeling and molecular docking studies have been employed to predict the interactions between these analogs and their biological targets, facilitating the rational design of more potent and selective compounds.

Despite these promising developments, challenges remain in the practical application of 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinically relevant applications.

In conclusion, the recent research on 1,3-dimethyl-3-pyrrolidinecarboxylic acid methyl ester (CAS: 114725-00-7) underscores its significance as a valuable scaffold in pharmaceutical chemistry. The advancements in synthetic methodologies, biological evaluations, and structural modifications have expanded our understanding of its potential applications. Continued exploration of this compound and its derivatives is expected to yield innovative solutions for unmet medical needs, reinforcing its importance in the field of chemical biology and drug discovery.